4-methoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C19H22N2O5S/c1-19(2)12-26-17-11-13(5-10-16(17)21(3)18(19)22)20-27(23,24)15-8-6-14(25-4)7-9-15/h5-11,20H,12H2,1-4H3
• InChI Key: IBUOMZWRESSFJC-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)OC)N(C1=O)C)C
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

4-methoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H22N2O5S and its molecular weight is 390.45. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

One study synthesized new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups, demonstrating useful properties as photosensitizers in photodynamic therapy for cancer treatment. These compounds exhibit high singlet oxygen quantum yield, appropriate photodegradation quantum yield, and good fluorescence properties, making them potential candidates for Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antitumor Activity

Another study focused on the synthesis of benzenesulfonamides with potential antitumor activity. Compounds with 3,4,5-trimethoxy and 4-hydroxy derivatives showed interesting cytotoxic activities, and some strongly inhibited human cytosolic carbonic anhydrase isoforms, which may be crucial for further anti-tumor activity studies (Gul et al., 2016).

Antimicrobial Activity

Research on Schiff bases derived from sulfamethoxazole and 2-hydroxy-3-methoxybenzaldehyde revealed that these compounds possess significant antimicrobial activities. The synthesized compounds were characterized and demonstrated potential as antimicrobial agents, indicating their usefulness in addressing microbial resistance issues (Yıldız, Ünver, Erdener, & Iskeleli, 2010).

Synthesis and Characterization of Novel Compounds

Various studies have explored the synthesis and characterization of novel benzenesulfonamide derivatives, investigating their potential applications in fields such as nonlinear optics, antifungal activity, and the inhibition of specific biochemical pathways. For example, the synthesis of stilbazolium derivatives with benzenesulfonates for second-order nonlinear optics applications showed promising results for advanced material sciences (Yang et al., 2005).